molecular formula C11H14N2O2 B14815573 4-Cyclopropoxy-3-(methylamino)benzamide

4-Cyclopropoxy-3-(methylamino)benzamide

Cat. No.: B14815573
M. Wt: 206.24 g/mol
InChI Key: WKYRHFBQDLWWRT-UHFFFAOYSA-N
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Description

4-Cyclopropoxy-3-(methylamino)benzamide is a benzamide derivative characterized by a cyclopropoxy group at the 4th position and a methylamino group at the 3rd position of the benzamide core. Unlike neuroleptic benzamide derivatives (e.g., amisulpride, tiapride), this compound’s substituents may confer distinct physicochemical and biological properties .

Properties

Molecular Formula

C11H14N2O2

Molecular Weight

206.24 g/mol

IUPAC Name

4-cyclopropyloxy-3-(methylamino)benzamide

InChI

InChI=1S/C11H14N2O2/c1-13-9-6-7(11(12)14)2-5-10(9)15-8-3-4-8/h2,5-6,8,13H,3-4H2,1H3,(H2,12,14)

InChI Key

WKYRHFBQDLWWRT-UHFFFAOYSA-N

Canonical SMILES

CNC1=C(C=CC(=C1)C(=O)N)OC2CC2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-3-(methylamino)benzamide typically involves the reaction of 4-cyclopropoxybenzoic acid with methylamine under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an organic solvent such as dichloromethane (DCM). The reaction mixture is stirred at room temperature for several hours to yield the desired product .

Industrial Production Methods

In an industrial setting, the production of 4-Cyclopropoxy-3-(methylamino)benzamide may involve continuous flow processes to enhance efficiency and yield. The use of microreactor systems allows for precise control over reaction conditions, leading to higher selectivity and conversion rates .

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-3-(methylamino)benzamide undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

4-Cyclopropoxy-3-(methylamino)benzamide has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-3-(methylamino)benzamide involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes or receptors, leading to changes in cellular processes. Detailed studies on its mechanism of action are essential to understand its potential therapeutic effects .

Comparison with Similar Compounds

Table 1: Comparative Analysis of Benzamide Derivatives

Compound Name Substituents (Position 3/4) Molecular Weight (g/mol) Solubility (Polar Solvents) Pharmacological Activity CAS Number
4-Cyclopropoxy-3-(methylamino)benzamide 3: Methylamino; 4: Cyclopropoxy ~206* High (polar groups) Undefined (hypothetical) Not available
4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide 3: Methoxy; 4: Cyclopropoxy; N,N-dimethyl 235.28 Moderate (nonpolar substituents) Pharmaceutical intermediate 1243464-88-1
Amisulpride 2-Methoxy-5-aminosulfonyl 369.48 Moderate Antipsychotic (D2/D3 antagonist) 71675-85-9
Tiapride 2-Methoxy-5-(ethylpyrrolidinyl) 328.43 Moderate Movement disorders 51012-32-9

*Calculated based on molecular formula C₁₁H₁₄N₂O₂.

  • Solubility: The methylamino group in 4-Cyclopropoxy-3-(methylamino)benzamide enhances polarity compared to the methoxy and N,N-dimethyl groups in its structural analog (CAS 1243464-88-1), likely improving aqueous solubility .

Pharmacological and Analytical Differentiation

  • Neuroleptic Benzamides: Compounds like amisulpride and tiapride target dopamine receptors, whereas 4-Cyclopropoxy-3-(methylamino)benzamide’s activity remains uncharacterized. Its lack of sulfonyl or pyrrolidinyl groups (common in neuroleptics) suggests divergent mechanisms .
  • Analytical Identification: The cyclopropoxy and methylamino substituents may provide distinct spectroscopic signatures (e.g., unique NMR shifts or mass fragmentation patterns), aiding differentiation from structurally similar benzamides that challenge forensic analysis .

Research Findings

  • Synthetic Intermediates : Derivatives like 4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide are used as intermediates in drug synthesis, highlighting the versatility of cyclopropoxy-substituted benzamides in pharmaceutical manufacturing .
  • Receptor Binding: While neuroleptic benzamides rely on sulfonamide or alkylamine groups for receptor interaction, the methylamino group in 4-Cyclopropoxy-3-(methylamino)benzamide could engage in hydrogen bonding, altering target selectivity .

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